Cas no 89238-95-9 (Pyrene, 1-phenoxy-)

Pyrene, 1-phenoxy- structure
Pyrene, 1-phenoxy- structure
Product Name:Pyrene, 1-phenoxy-
CAS No:89238-95-9
MF:C22H14O
MW:294.345965862274
CID:607356
PubChem ID:71322996
Update Time:2025-04-19

Pyrene, 1-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Pyrene, 1-phenoxy-
    • 1-phenoxypyrene
    • DTXSID00752618
    • 89238-95-9
    • SCHEMBL443084
    • Inchi: 1S/C22H14O/c1-2-7-18(8-3-1)23-20-14-12-17-10-9-15-5-4-6-16-11-13-19(20)22(17)21(15)16/h1-14H
    • InChI Key: DKXYSMBZCGAARO-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

  • Exact Mass: 294.104465066g/mol
  • Monoisotopic Mass: 294.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 9.2Ų
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